Cas no 141038-15-5 (3,5-Heptanedione, 4-[2-(3-methoxyphenyl)ethyl]-)

• Product Name: 3,5-Heptanedione, 4-[2-(3-methoxyphenyl)ethyl]-
• CAS No: 141038-15-5
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1308912
• Update Time: 2024-08-04

3,5-Heptanedione, 4-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione, 4-[2-(3-methoxyphenyl)ethyl]-

• Inchi： 1S/C16H22O3/c1-4-15(17)14(16(18)5-2)10-9-12-7-6-8-13(11-12)19-3/h6-8,11,14H,4-5,9-10H2,1-3H3
• InChI Key： YXMFZLQCHITKLW-UHFFFAOYSA-N
• SMILES： CCC(=O)C(CCC1=CC=CC(OC)=C1)C(=O)CC

Computed Properties

• Exact Mass: 262.15696

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 403.3±40.0 °C(Predicted)
• PSA: 43.37
• pka: 10.24±0.59(Predicted)